Cas no 7226-20-2 (2-hydroxy-3-{[(4-nitrophenyl)sulfonyl]amino}propan-1-aminium)

• Product name: 2-hydroxy-3-{[(4-nitrophenyl)sulfonyl]amino}propan-1-aminium
• CAS No: 7226-20-2
• MF: C₉H₁₄N₃O₅S+
• MW: 276.28956
• CID: 1754278
• PubChem ID: 5233000

2-hydroxy-3-{[(4-nitrophenyl)sulfonyl]amino}propan-1-aminium Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-{[(4-nitrophenyl)sulfonyl]amino}propan-1-aminium
• [2-hydroxy-3-[(4-nitrophenyl)sulfonylamino]propyl]azanium
• DTXSID50411920
• 7226-20-2

• Inchi： InChI=1S/C9H13N3O5S/c10-5-8(13)6-11-18(16,17)9-3-1-7(2-4-9)12(14)15/h1-4,8,11,13H,5-6,10H2/p+1
• InChI Key： AXNOEQAVYCPIIU-UHFFFAOYSA-O
• SMILES： C1=CC(=CC=C1[N+](=O)[O-])S(=O)(=O)NCC(C[NH3+])O

Computed Properties

• Exact Mass: 276.06552
• Monoisotopic Mass: 276.06541673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 148Ų

Experimental Properties

• PSA: 137.18